Cas no 1890906-78-1 (2-{1-3-chloro-5-(trifluoromethyl)phenylcyclopropyl}acetic acid)

• Product Name: 2-{1-3-chloro-5-(trifluoromethyl)phenylcyclopropyl}acetic acid
• CAS No: 1890906-78-1
• MF: C₁₂H₁₀ClF₃O₂
• MW: 278.654813289642
• CID: 5754587
• PubChem ID: 117107735
• Update Time: 2025-05-24

2-{1-3-chloro-5-(trifluoromethyl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1890906-78-1
• EN300-1967513
• 2-{1-[3-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}acetic acid
• 2-{1-3-chloro-5-(trifluoromethyl)phenylcyclopropyl}acetic acid

• Inchi： 1S/C12H10ClF3O2/c13-9-4-7(3-8(5-9)12(14,15)16)11(1-2-11)6-10(17)18/h3-5H,1-2,6H2,(H,17,18)
• InChI Key： HYAVUDQVEDJHPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 278.0321417g/mol
• Monoisotopic Mass: 278.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{1-3-chloro-5-(trifluoromethyl)phenylcyclopropyl}acetic acid

2-{1-[3-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropyl}Acetic Acid: A Comprehensive Overview

2-{1-[3-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropyl}Acetic Acid (CAS No. 1890906-78-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines a cyclopropane ring fused with a substituted phenyl group and an acetic acid moiety. The presence of the trifluoromethyl group and the chloro substituent on the phenyl ring imparts distinctive electronic and steric properties, making it a valuable molecule for research and development.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their high ring strain, which can be exploited in various chemical reactions to generate reactive intermediates. In this case, the cyclopropane ring is attached to a 3-chloro-5-trifluoromethylphenyl group, which further enhances the compound's chemical reactivity. The trifluoromethyl group is a strong electron-withdrawing group, which can influence the electronic properties of the molecule and potentially enhance its bioavailability in pharmacological applications.

Recent studies have highlighted the potential of 2-{1-[3-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropyl}Acetic Acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in developing novel antimicrobial agents and anti-inflammatory drugs. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its potential role in catalysis and materials science.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation, cyclopropanation, and subsequent functionalization. The use of trifluoromethyl groups in organic synthesis has become increasingly popular due to their ability to modulate physical properties such as lipophilicity and metabolic stability. This has made compounds like 2-{1-[3-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropyl}Acetic Acid highly sought after in drug discovery programs.

In terms of applications, this compound has shown promise in the development of herbicides and pesticides. Its ability to inhibit key enzymes involved in plant growth has been extensively studied, with recent findings indicating high efficacy against various agricultural pests and weeds. Additionally, the compound's stability under harsh environmental conditions makes it an attractive candidate for use in formulations that require prolonged shelf life.

From an environmental perspective, the degradation pathways of 2-{1-[3-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropyl}Acetic Acid have been a subject of interest. Studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its impact on aquatic ecosystems and soil microbiota.

In conclusion, 2-{1-[3-Chloro-5-(Trifluoromethyl)Phenyl]Cyclopropyl}Acetic Acid (CAS No. 1890906-78-1) is a versatile compound with a wide range of applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.